Cas no 1805493-14-4 (4-Cyano-3-hydroxypicolinoyl chloride)
4-Cyano-3-hydroxypicolinoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-3-hydroxypicolinoyl chloride
-
- Inchi: 1S/C7H3ClN2O2/c8-7(12)5-6(11)4(3-9)1-2-10-5/h1-2,11H
- InChI Key: BRWSVZWSINMSOL-UHFFFAOYSA-N
- SMILES: ClC(C1C(=C(C#N)C=CN=1)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 235
- XLogP3: 1.6
- Topological Polar Surface Area: 74
4-Cyano-3-hydroxypicolinoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029008358-250mg |
4-Cyano-3-hydroxypicolinoyl chloride |
1805493-14-4 | 95% | 250mg |
$931.00 | 2022-04-01 | |
| Alichem | A029008358-1g |
4-Cyano-3-hydroxypicolinoyl chloride |
1805493-14-4 | 95% | 1g |
$2,952.90 | 2022-04-01 |
4-Cyano-3-hydroxypicolinoyl chloride Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4-Cyano-3-hydroxypicolinoyl chloride
Recent Advances in the Application of 4-Cyano-3-hydroxypicolinoyl chloride (CAS: 1805493-14-4) in Chemical Biology and Pharmaceutical Research
The compound 4-Cyano-3-hydroxypicolinoyl chloride (CAS: 1805493-14-4) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its cyano and hydroxyl functional groups, has demonstrated significant potential in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active agents. Recent studies have focused on its utility as a versatile building block for the construction of complex molecular architectures with enhanced biological activity and selectivity.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Cyano-3-hydroxypicolinoyl chloride as a precursor for the synthesis of potent kinase inhibitors. The compound's ability to undergo selective nucleophilic substitution reactions at the carbonyl chloride position while preserving the cyano and hydroxyl groups proved crucial for generating targeted inhibitors with improved pharmacokinetic properties. The resulting compounds exhibited nanomolar inhibitory activity against several tyrosine kinases implicated in cancer progression, highlighting the value of this intermediate in drug discovery.
Further investigations into the chemical reactivity of 1805493-14-4 have revealed its potential in click chemistry applications. A recent publication in Angewandte Chemie demonstrated how the compound's functional groups can be strategically modified to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the rapid assembly of diverse chemical libraries for high-throughput screening. This approach has accelerated the discovery of novel antimicrobial agents, with several lead compounds currently in preclinical development.
The stability and handling characteristics of 4-Cyano-3-hydroxypicolinoyl chloride have also been the subject of recent optimization studies. Researchers have developed improved synthetic protocols that enhance the compound's shelf life while maintaining its reactivity, as reported in Organic Process Research & Development. These advancements have facilitated its broader adoption in industrial-scale pharmaceutical manufacturing processes, particularly for the production of next-generation antiviral medications.
From a structural perspective, computational chemistry studies have provided valuable insights into the molecular interactions facilitated by 1805493-14-4 derivatives. Molecular docking simulations published in ACS Chemical Biology suggest that the cyano and hydroxyl groups play critical roles in forming hydrogen bond networks with biological targets, while the picolinoyl scaffold contributes to optimal binding geometry. These findings are informing the rational design of more effective therapeutic agents across multiple disease areas.
Looking forward, the unique chemical properties of 4-Cyano-3-hydroxypicolinoyl chloride continue to inspire innovative applications in drug development. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use in the synthesis of covalent inhibitors. As these investigations progress, this compound is expected to remain at the forefront of medicinal chemistry innovation, contributing to the development of novel treatments for challenging medical conditions.
1805493-14-4 (4-Cyano-3-hydroxypicolinoyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)